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Compound of Interest

Compound Name: PLS-123

Cat. No.: B610135 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of PLS-
123 (CAS No. 1431727-04-6), a novel covalent irreversible Bruton's Tyrosine Kinase (Btk)

inhibitor utilized in preclinical models of B-cell lineage malignancies.[1] Adherence to these

procedures is essential to ensure personnel safety and environmental compliance.

PLS-123 is a potent research chemical and, in the absence of a specific Safety Data Sheet

(SDS), must be handled and disposed of as hazardous chemical waste.[1][2][3] The following

protocols are based on established best practices for the management of hazardous laboratory

chemicals.

I. Immediate Safety and Handling Precautions
Prior to initiating any disposal procedures, ensure that all personnel are equipped with

appropriate Personal Protective Equipment (PPE), including but not limited to:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat

All handling of PLS-123, including preparation for disposal, should be conducted within a

certified chemical fume hood to minimize inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610135?utm_src=pdf-interest
https://www.benchchem.com/product/b610135?utm_src=pdf-body
https://www.benchchem.com/product/b610135?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b610135?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b610135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Waste Segregation and Containment
Proper segregation and containment are the foundational steps for safe disposal.

Do Not Dispose Down the Drain or in General Waste: Under no circumstances should PLS-
123 or its solutions be disposed of via sinks or in regular trash receptacles.[1][2]

Solid Waste: All solid waste contaminated with PLS-123, such as pipette tips, gloves, and

empty vials, must be collected in a designated, puncture-resistant container clearly labeled

for solid chemical waste.

Liquid Waste: Solutions containing PLS-123 must be collected in a dedicated, leak-proof,

and chemically compatible waste container (e.g., a high-density polyethylene carboy). Do not

mix this waste with other incompatible chemical waste streams.

III. Quantitative Data for Waste Accumulation
The following table summarizes general quantitative limits and guidelines for the accumulation

of hazardous waste in a laboratory setting, often referred to as a Satellite Accumulation Area

(SAA). These are based on typical U.S. regulations and should be verified with your institution's

Environmental Health and Safety (EHS) office.

Parameter Guideline Rationale

Maximum Volume of Liquid

Waste
55 gallons

Federal regulatory limit for

SAAs.

Maximum Amount of Solid

Waste
1 quart of acutely toxic waste

Precautionary limit for highly

hazardous materials.

Container Fill Level
Do not fill beyond 90%

capacity

To allow for expansion and

prevent spills.

Accumulation Time Limit
Up to 1 year for partially filled

containers

To ensure timely disposal and

prevent degradation of

containers.

IV. Labeling and Storage of Waste Containers
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Accurate labeling is critical for the safe handling and disposal of hazardous waste by EHS

personnel.

Labeling: All waste containers must be clearly and accurately labeled with the words

"Hazardous Waste." The label must include:

The full chemical name: "PLS-123 (CAS 1431727-04-6)"

If in solution, the solvent and the estimated concentration.

The date when waste was first added to the container (the "accumulation start date").

An indication of the primary hazard (e.g., "Toxic").

Storage:

Store waste containers in a designated and secure Satellite Accumulation Area near the

point of generation.

Use secondary containment, such as a spill tray, to mitigate the risk of spills or leaks.

Ensure containers are kept closed except when adding waste.[1][2][3]

V. Disposal Protocol
The final disposal of PLS-123 waste must be handled by trained professionals.

Contact EHS: Once a waste container is full or is approaching the accumulation time limit,

contact your institution's Environmental Health and Safety (EHS) department or equivalent to

schedule a waste pickup.[1][2]

Documentation: Complete any required waste disposal forms or online requests as per your

institution's procedures.

Collection: Trained EHS personnel will collect the waste for transport to a licensed

hazardous waste disposal facility.

VI. Experimental Workflow for Disposal
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The following diagram illustrates the step-by-step workflow for the proper disposal of PLS-123.

PLS-123 Disposal Workflow
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A flowchart outlining the key stages of PLS-123 disposal.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of

PLS-123, protecting themselves, their colleagues, and the environment. Always prioritize safety

and consult with your institution's EHS professionals when in doubt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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